Cas no 1261811-07-7 (4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile)

• Product Name: 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile
• CAS No: 1261811-07-7
• MF: C₁₄H₇F₅N₂
• MW: 298.210800409317
• CID: 4913342
• Update Time: 2025-05-22

4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H7F5N2/c1-6-3-5-21-14(7(6)2-4-20)8-9(15)11(17)13(19)12(18)10(8)16/h3,5H,2H2,1H3
• InChI Key： DVZNVXZZABLNRL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(CC#N)=C(C)C=CN=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Additional information on 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile

Comprehensive Overview of 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile (CAS No. 1261811-07-7)

4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile (CAS No. 1261811-07-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique perfluorophenyl and pyridine moieties, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel heterocyclic compounds and fluorinated materials.

The growing interest in 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile can be attributed to its structural versatility and the rising demand for fluorinated compounds in high-performance applications. Fluorinated compounds are known for their stability, lipophilicity, and resistance to metabolic degradation, making them ideal candidates for drug discovery and advanced material design. With the increasing focus on sustainable chemistry and green synthesis, this compound is also being studied for its potential role in environmentally friendly processes.

One of the key features of 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile is its ability to serve as a building block for more complex molecules. Its pyridine ring provides a robust framework for further functionalization, while the perfluorophenyl group enhances its electronic properties. This combination makes it a promising candidate for applications in organic electronics, such as OLEDs and photovoltaic devices, where precise control over molecular architecture is critical.

In the pharmaceutical sector, 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile is being investigated for its potential as a precursor in the synthesis of bioactive molecules. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. As a result, this compound is of particular interest to researchers working on central nervous system (CNS) drugs and anti-inflammatory agents.

From an industrial perspective, the synthesis and scalability of 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile are topics of ongoing research. Advances in catalytic fluorination and flow chemistry have opened new avenues for its efficient production, addressing challenges related to yield and purity. These innovations align with the broader industry trend toward process optimization and cost-effective manufacturing.

Environmental and regulatory considerations also play a role in the discourse surrounding 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile. While fluorinated compounds offer numerous advantages, their persistence in the environment has raised concerns. Researchers are actively exploring biodegradable alternatives and safer synthetic routes to mitigate potential ecological impacts. This dual focus on performance and sustainability underscores the compound's relevance in modern chemistry.

In summary, 4-Methyl-2-(perfluorophenyl)pyridine-3-acetonitrile (CAS No. 1261811-07-7) represents a fascinating intersection of chemistry, innovation, and practicality. Its unique properties and broad applicability make it a subject of intense study across multiple disciplines. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation materials and therapeutics.